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Compound of Interest

Compound Name: Antimony pentafluoride

Cat. No.: B1205321

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information on the safe handling and material compatibility of
Antimony pentafluoride (SbFs). Adherence to these guidelines is critical to prevent hazardous
reactions and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary materials to avoid when working with Antimony pentafluoride?

Al: Antimony pentafluoride is a powerful Lewis acid and a strong oxidizing and fluorinating
agent.[1][2] It reacts violently or is incompatible with a wide range of materials. Key materials to
avoid include:

o Water and Moisture: Reacts violently to produce toxic and corrosive hydrogen fluoride
(hydrofluoric acid).[1][3][4] This reaction can be explosive if confined.[5]

o Bases: As a strong acid, it reacts vigorously with bases.[5][6]

o Combustible and Organic Materials: May cause fire on contact.[3][5] It is incompatible with
organics and reducing agents.[4]

o Metals: Corrosive to most metals, especially in the presence of moisture, which can produce
flammable hydrogen gas.[1][4][7] While steel is mentioned as an exception in one source,
caution is advised.[8] Copper and lead are slowly corroded.[8]
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» Glass and Ceramics: Attacked by Antimony pentafluoride, especially in the presence of
moisture.[5][9]

e Phosphates: Reacts violently with phosphates.[5]

o Oxidizing Agents: Incompatible with strong oxidizers like chlorates, nitrates, and peroxides.

[5]
Q2: What happens if Antimony pentafluoride is exposed to air?

A2: It fumes in the air, reacting with atmospheric moisture to form small amounts of hydrogen
fluoride.[6] Therefore, it should be handled in an inert atmosphere.[1]

Q3: Can | use standard laboratory glassware for my reaction with Antimony pentafluoride?

A3: No. Antimony pentafluoride, particularly in the presence of moisture, will attack and
corrode glass.[5][8] Specialized equipment made of compatible materials is necessary for
handling and storage. Do not store or transport it in containers made from metal or glass.[7][10]

Q4: What are the recommended storage conditions for Antimony pentafluoride?

A4: Store in a cool, dry, well-ventilated area in tightly closed containers, preferably under a
nitrogen blanket.[4][8] It should be kept separate from incompatible substances such as
combustible materials, reducing agents, and food.[7][10] The storage area should not have
drain or sewer access.[7][10]
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Issue

Possible Cause

Recommended Action

Unexpected Fuming or Gas

Evolution

Exposure to ambient moisture

or an incompatible material.

Immediately ensure proper
ventilation and handle the
situation wearing appropriate
personal protective equipment
(PPE), including respiratory
protection.[6] Safely contain
and neutralize the source of

the reaction if possible.

Corrosion or Etching of

Reaction Vessel

Use of an incompatible
material for the reaction vessel

(e.g., glass, certain metals).

Immediately and safely
transfer the contents to a
compatible container. Cease
using incompatible materials

for future experiments.

Exothermic Reaction

(Unexpected Heat Generation)

Contamination with water,
bases, or other reactive

substances.

Ensure the reaction is being
adequately cooled. If the
reaction becomes
uncontrollable, follow
emergency shutdown
procedures. Be prepared for
the potential release of toxic
fumes.[11]

Discoloration of the Antimony

Pentafluoride

Reaction with impurities or

incompatible materials.

Discontinue use of the
discolored reagent until the
cause of the discoloration can
be determined. It may indicate
contamination that could lead

to hazardous situations.

Solidification or Precipitation in

the Reaction

Formation of insoluble salts or

reaction byproducts.

This can lead to a loss of
control over the reaction.[11]
Ensure adequate stirring and
consider the solubility of all
potential products in the

reaction medium.
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Summary of Incompatible Materials and Hazards

Material Category

Specific Examples

Primary Hazard(s)

Citations

Water/Moisture

Water, Humid Air

Violent reaction,
formation of toxic and
corrosive Hydrogen
Fluoride (HF) gas,
potential for explosion

if confined.

[L1(3][41[5][€]

Sodium hydroxide,

Vigorous, exothermic

Bases ) ) [5][6]
Amines reaction.
) ) Wood, Paper, ]
Combustible Materials May cause fire. [3][5]
Sawdust

Organic Materials

Solvents, Greases,

Plastics

Vigorous or explosive
reactions; may cause

fire.

[4]1(5]

Incompatible; potential

Reducing Agents for hazardous [4]
reactions.
Corrosion, formation
Most metals (except of flammable
Metals steel in some cases), hydrogen gas

Copper, Lead

(especially with

moisture).

[L104]E5107108]

Glass & Ceramics

Standard laboratory

glassware

Attacked and
corroded, especially

with moisture.

[518le]

Phosphates Violent reaction. [5]
_ Incompatible; may
o Chlorates, Nitrates, )
Oxidizers ] cause fires or [5]
Peroxides )
explosions.
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Experimental Protocols: Safe Handling and
Quenching

Handling Protocol:

o Work Area: All manipulations of Antimony pentafluoride must be performed in a well-
ventilated chemical fume hood.[8] The work area should be equipped with an eyewash
station and a safety shower.[8]

 Inert Atmosphere: To prevent reaction with atmospheric moisture, handle Antimony
pentafluoride under an inert atmosphere (e.g., nitrogen or argon).[1][4]

o Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.[8]
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[3][8]
o Clothing: A lab coat and appropriate protective clothing should be worn.[8]

» Dispensing: Use compatible materials for transfer, such as dry, corrosion-resistant syringes
or cannulas.

o Spill Management: In case of a spill, evacuate the area.[3] Do not use water.[3] Absorb the
spill with an inert, dry material like sand or earth. Do not use combustible absorbents like
sawdust.[7]

Quenching Protocol (Small Scale):

Quenching Antimony pentafluoride is extremely hazardous and should only be performed by
experienced personnel with appropriate safety measures in place.

« Inert Solvent: Dilute the Antimony pentafluoride in a suitable, dry, inert solvent to control
the reaction rate.

o Slow Addition: Slowly add the diluted Antimony pentafluoride solution to a cooled, stirred
slurry of a weak base (e.g., sodium bicarbonate) in a large volume of an inert solvent. The
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addition should be done dropwise to manage the exothermic reaction and gas evolution.

o Neutralization: Continue stirring and monitor the pH to ensure complete neutralization.

» Disposal: Dispose of the neutralized mixture according to institutional and local regulations.

Visual Guides
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Caption: Incompatible materials with Antimony pentafluoride.
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Caption: Antimony pentafluoride spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. grokipedia.com [grokipedia.com]

. webgc.org [webqc.org]

. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

. hj.gov [nj.gov]

. ANTIMONY PENTAFLUORIDE | 7783-70-2 [chemicalbook.com]

. ANTIMONY PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. ICSC 0220 - ANTIMONY PENTAFLUORIDE [inchem.org]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Page loading... [wap.guidechem.com]
¢ 10. chemicalbook.com [chemicalbook.com]

e 11. US3201483A - Method of fluorinating with antimony pentafluoride - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Technical Support Center: Antimony Pentafluoride
(SbFs) Material Compatibility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205321#incompatible-materials-with-antimony-
pentafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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